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Cat. No.: B1371673 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 5-Bromo-6-
fluoronicotinic Acid

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 5-Bromo-6-fluoronicotinic acid, a

key building block in modern medicinal chemistry. Designed for researchers, scientists, and

drug development professionals, this document moves beyond standard safety data sheets to

offer field-proven insights into its properties, hazards, and handling protocols. The causality

behind experimental choices is explained to ensure a self-validating system of safety and

efficacy in the laboratory.

Chemical Identification and Physicochemical
Properties
5-Bromo-6-fluoronicotinic acid (CAS RN: 29241-63-2) is a halogenated pyridine derivative.

[1][2] Its structure, featuring a carboxylic acid group, a bromine atom, and a fluorine atom on

the pyridine ring, makes it a versatile intermediate for introducing specific functionalities into

larger molecules.[3][4] This combination of functional groups is particularly valuable in the

synthesis of targeted therapeutics, such as kinase and PARP inhibitors.[5]

The fluorine atom can enhance metabolic stability and binding affinity, while the bromine atom

provides a reactive handle for cross-coupling reactions, and the carboxylic acid allows for
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amide bond formation.[3][4] Understanding its physical properties is the first step in designing

safe handling procedures.

Table 1: Physicochemical Properties of 5-Bromo-6-fluoronicotinic Acid

Property Value Source

CAS Number 29241-63-2 [1][2]

Molecular Formula C₆H₃BrFNO₂ [1]

Molecular Weight 220.00 g/mol [1]

Appearance
White to Pale-yellow to Yellow-

brown Solid
[1]

Boiling Point 338.6 ± 42.0 °C (Predicted) [1][2]

Density 1.903 ± 0.06 g/cm³ (Predicted) [1][2]

Storage Condition
Store in Refrigerator (2 to 8

°C), under an inert atmosphere
[1][6]

Hazard Identification and Toxicological Profile
This compound is classified as an irritant and is harmful if ingested.[1] The primary hazards are

associated with its irritant nature to the skin, eyes, and respiratory tract. All chemical products

should be handled with the recognition of "having unknown hazards and toxicity," as effects can

vary based on handling conditions and duration of storage.[1]

H302: Harmful if swallowed

H315: Causes skin irritation[1][7][8]

H319: Causes serious eye irritation[1][7][8]

H335: May cause respiratory irritation[1][7][8]

The acidic nature of the carboxylic acid group and the potential for the compound to release

hydrogen bromide or hydrogen fluoride upon decomposition contribute to its irritant properties.
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[9] Skin or eye contact can lead to inflammation, redness, itching, and pain.[7][9] Inhalation of

the dust can irritate the lungs and respiratory system.[7][9]

Causality of Hazards: The irritant effects are rooted in the molecule's reactivity. The carboxylic

acid can cause chemical burns on moist tissues like eyes and mucous membranes. The

halogenated pyridine ring is an electron-deficient system, making the molecule reactive toward

biological nucleophiles, which can trigger inflammatory responses in skin and lung tissues.

During thermal decomposition, it can generate highly toxic gases such as carbon oxides,

hydrogen bromide, hydrogen fluoride, and nitrogen oxides.[9]

Risk Assessment and Exposure Control Workflow
A systematic approach to risk assessment is critical. Before handling 5-Bromo-6-
fluoronicotinic acid, a workflow should be followed to implement the most effective safety

controls. The "Hierarchy of Controls" principle must be applied, prioritizing engineering and

administrative controls over sole reliance on Personal Protective Equipment (PPE).
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Risk Assessment

Hierarchy of Controls

Start: Handling 5-Bromo-6-fluoronicotinic acid

Assess Hazards
(Irritant, Harmful if Swallowed,

Dust Inhalation)

Evaluate Procedure
(Weighing, Transfer, Reaction)

Elimination / Substitution
(Is a less hazardous reagent possible?)

Engineering Controls
- Certified Chemical Fume Hood
- Ventilated Balance Enclosure

No

Administrative Controls
- Standard Operating Procedure (SOP)

- Designated Work Area
- Training Records

Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles / Face Shield
- Lab Coat

Proceed with Experiment

Risk assessment and control selection workflow.

Click to download full resolution via product page

Caption: Risk assessment and control selection workflow.
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Engineering Controls: The primary engineering control is to handle this compound within a

certified chemical fume hood to prevent inhalation of dust.[8][9] When weighing the solid, a

ventilated balance enclosure or a fume hood is mandatory. Facilities must be equipped with an

eyewash fountain and safety shower in the immediate vicinity of any potential exposure.[8][9]

Personal Protective Equipment (PPE): Even with robust engineering controls, appropriate PPE

is required as the last line of defense.

Hand Protection: Wear impervious protective gloves, such as nitrile gloves.[9]

Eye/Face Protection: Use chemical safety goggles. If there is a splash hazard, a face shield

should be worn in addition to goggles.[8][9]

Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

[9]

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator may be necessary.[8]

Standard Operating Protocol: Weighing and
Handling
This protocol outlines the essential steps for safely handling solid 5-Bromo-6-fluoronicotinic
acid. Trustworthiness is ensured by incorporating checks and best practices at each stage.

Objective: To accurately weigh and transfer 5-Bromo-6-fluoronicotinic acid for a chemical

reaction with minimal exposure risk.

Materials:

5-Bromo-6-fluoronicotinic acid

Spatula

Weighing paper or boat

Reaction vessel
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Appropriate solvent

Waste container

Protocol Steps:

Preparation:

Confirm that the work area is clean and uncluttered.

Verify that the chemical fume hood has a valid certification sticker and is functioning

correctly.

Ensure an eyewash station and safety shower are accessible.[8][9]

Don all required PPE (lab coat, safety goggles, nitrile gloves).

Weighing the Compound:

Perform all manipulations inside the chemical fume hood.

Place a tared weigh boat on the analytical balance inside the hood.

Carefully open the container of 5-Bromo-6-fluoronicotinic acid, avoiding any puff of

dust.

Using a clean spatula, carefully transfer the desired amount of the solid to the weigh boat.

Avoid generating dust by moving slowly and deliberately.[10]

Close the main container tightly and place it back in its designated storage location.[8][9]

Transfer to Reaction Vessel:

Gently tap the weigh boat to transfer the solid into the reaction vessel.

If necessary, use a small amount of the reaction solvent to rinse the weigh boat, ensuring

a quantitative transfer.

Cleanup:
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Wipe the spatula clean with a solvent-dampened cloth, disposing of the cloth in the

appropriate solid waste container.

Clean the balance and surrounding surfaces inside the fume hood.

Dispose of the weigh boat and any contaminated materials (e.g., gloves) in the designated

hazardous waste container.[7][8]

Wash hands thoroughly with soap and water after removing gloves.[9]

Emergency Procedures
In the event of an accidental release or exposure, a clear and immediate response is crucial.

Table 2: First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC211392500&productDescription=5-BROMONICOTINIC+ACID+98%25&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-Z3.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Action Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[7][9]

Skin Contact

Immediately flush skin with

plenty of running water for at

least 15 minutes while

removing contaminated

clothing. Seek medical

attention.

[7][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[7][9][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][9]

Spill Response Workflow:
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Minor Spill Response (Trained Personnel Only) Major Spill Response

Spill Detected

Alert personnel in the immediate area

Evacuate non-essential personnel

Assess Spill Size & Risk
(Is it a major spill?)

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

No

Contact Emergency Services / EH&S

Yes

Cover spill with absorbent material
(e.g., vermiculite, sand)

Carefully sweep up into a sealed container

Clean the area with soap and water

Label container for hazardous waste disposal

Secure the area, prevent entry

Emergency response workflow for a chemical spill.

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Disposal Considerations
All waste containing 5-Bromo-6-fluoronicotinic acid must be treated as hazardous.

Place contaminated solids (e.g., gloves, weigh boats, absorbent material) in a clearly

labeled, sealed container for hazardous waste.[7][8]

Do not let the product enter drains, waterways, or soil.[9]

Consult with your institution's Environmental Health & Safety (EH&S) department for specific

disposal protocols, as local regulations may vary.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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